3-(Azetidin-3-yl)-1lambda6-thietane-1,1-dione
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Description
3-(Azetidin-3-yl)-1λ⁶-thietane-1,1-dione is a sulfur-containing heterocyclic compound featuring a thietane ring (4-membered cyclic sulfone) substituted at the 3-position with an azetidine moiety (3-membered nitrogen-containing ring). The azetidine group introduces conformational strain, which may enhance binding affinity in biological systems. This compound is of interest in medicinal chemistry as a building block for drug discovery, particularly in targeting enzymes or receptors sensitive to strained heterocycles .
Properties
Molecular Formula |
C6H11NO2S |
|---|---|
Molecular Weight |
161.22 g/mol |
IUPAC Name |
3-(azetidin-3-yl)thietane 1,1-dioxide |
InChI |
InChI=1S/C6H11NO2S/c8-10(9)3-6(4-10)5-1-7-2-5/h5-7H,1-4H2 |
InChI Key |
KQYBGTRGQIWFOH-UHFFFAOYSA-N |
Canonical SMILES |
C1C(CN1)C2CS(=O)(=O)C2 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(Azetidin-3-yl)-1lambda6-thietane-1,1-dione typically involves the use of azetidine and thietane precursors. One common method is the aza-Michael addition, where azetidine derivatives react with α,β-unsaturated ketones under basic conditions . Another approach involves the Horner–Wadsworth–Emmons reaction, followed by aza-Michael addition with NH-heterocycles .
Industrial Production Methods
Industrial production of this compound may involve scalable synthetic routes such as the Suzuki–Miyaura cross-coupling reaction. This method allows for the efficient production of highly functionalized heterocyclic compounds .
Chemical Reactions Analysis
Types of Reactions
3-(Azetidin-3-yl)-1lambda6-thietane-1,1-dione can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form sulfoxides or sulfones.
Reduction: Reduction reactions can convert the thietane ring to a more saturated form.
Substitution: Nucleophilic substitution reactions can introduce different functional groups onto the azetidine or thietane rings.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.
Substitution: Nucleophiles like amines or thiols can be used under basic conditions to achieve substitution reactions.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used.
Scientific Research Applications
3-(Azetidin-3-yl)-1lambda6-thietane-1,1-dione has several scientific research applications:
Chemistry: It serves as a building block for synthesizing more complex heterocyclic compounds.
Biology: The compound’s unique structure makes it a candidate for studying enzyme interactions and biological pathways.
Mechanism of Action
The mechanism of action of 3-(Azetidin-3-yl)-1lambda6-thietane-1,1-dione involves its interaction with specific molecular targets. The azetidine ring can interact with enzymes or receptors, potentially inhibiting or modulating their activity. The thietane ring may also contribute to the compound’s overall reactivity and binding affinity .
Comparison with Similar Compounds
Structural and Functional Differences
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
